Cas no 2195390-27-1 (Butyl(ditert-butyl)phosphane;methanesulfonic acid;palladium;2-phenylaniline)

• Product Name: Butyl(ditert-butyl)phosphane;methanesulfonic acid;palladium;2-phenylaniline
• CAS No: 2195390-27-1
• MF: C₂₅H₄₁NO₃PPdS
• MW: 573.056705236435
• CID: 4556123
• PubChem ID: 155885083
• Update Time: 2025-08-04

Butyl(ditert-butyl)phosphane;methanesulfonic acid;palladium;2-phenylaniline Chemical and Physical Properties

Names and Identifiers

• Butyl(ditert-butyl)phosphane;methanesulfonic acid;palladium;2-phenylaniline
• [2'-(AMINO-KAPPAN)[1,1'-BIPHENYL]-2-YL-KAPPAC][BUTYLBIS(1,1-DIMETHYLETHYL)PHOSPHINE](METHANESULFONATO-KAPPAO)PALLADIUM
• 2195390-27-1
• G66256

• Inchi： 1S/C12H10N.C12H27P.CH4O3S.Pd/c13-12-9-5-4-8-11(12)10-6-2-1-3-7-10;1-8-9-10-13(11(2,3)4)12(5,6)7;1-5(2,3)4;/h1-6,8-9H,13H2;8-10H2,1-7H3;1H3,(H,2,3,4);/q-1;;;
• InChI Key： QXWMBXDXFALGIL-UHFFFAOYSA-N
• SMILES： [Pd].S(C)(=O)(=O)O.P(CCCC)(C(C)(C)C)C(C)(C)C.NC1C=CC=CC=1C1C=CC=C[C-]=1

Computed Properties

• Exact Mass: 572.15796 g/mol
• Monoisotopic Mass: 572.15796 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 571
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.8
• Molecular Weight: 573.1

Additional information on Butyl(ditert-butyl)phosphane;methanesulfonic acid;palladium;2-phenylaniline

Comprehensive Overview of Butyl(ditert-butyl)phosphane; Methanesulfonic Acid; Palladium; 2-phenylaniline and CAS No 2195390-27-1

Butyl(ditert-butyl)phosphane; methanesulfonic acid; palladium; 2-phenylaniline is a sophisticated compound that has garnered significant attention in the field of pharmaceutical chemistry and catalysis. This compound, identified by the CAS number 2195390-27-1, represents a unique blend of organic and inorganic chemistry, making it a valuable tool in the development of novel pharmaceuticals and advanced materials. The interplay of its various components—butyl(ditert-butyl)phosphane, methanesulfonic acid, palladium, and 2-phenylaniline—provides a rich ground for exploring innovative chemical transformations and applications.

The role of butyl(ditert-butyl)phosphane as a ligand in transition metal catalysis has been extensively studied. Its bulky structure helps to stabilize active metal centers, facilitating various cross-coupling reactions that are pivotal in drug synthesis. Recent research has highlighted its efficacy in promoting C-H activation and functionalization, which are critical steps in the construction of complex molecular architectures. This capability is particularly relevant in the context of modern drug discovery, where efficient synthetic routes are essential for producing high-value pharmaceuticals.

Methanesulfonic acid, another key component, serves as a strong acid catalyst and counterion in many organic reactions. Its ability to enhance reaction rates and yields makes it indispensable in industrial processes. In conjunction with palladium-based catalysts, methanesulfonic acid can significantly improve the efficiency of coupling reactions, such as Suzuki-Miyaura couplings, which are widely used in the synthesis of biaryl compounds. These biaryl structures are common motifs in many therapeutic agents, underscoring the importance of this compound in medicinal chemistry.

The presence of palladium in the compound underscores its potential as a catalyst for various organic transformations. Palladium complexes are renowned for their ability to facilitate a wide range of reactions, including hydrogenation, coupling, and oxidation processes. In particular, palladium-catalyzed cross-coupling reactions have revolutionized synthetic chemistry, enabling the rapid construction of complex molecules with high precision. The combination of palladium with ligands like butyl(ditert-butyl)phosphane enhances catalytic activity and selectivity, making it an attractive system for both academic research and industrial applications.

2-phenylaniline, a phenolic derivative with an aromatic ring, is a versatile building block in organic synthesis. Its structural features make it suitable for various applications, including the development of dyes, polymers, and pharmaceuticals. In recent years, researchers have explored its utility in medicinal chemistry, particularly for designing novel bioactive molecules. The aromatic system provides opportunities for electronic tuning through functionalization at different positions on the ring. This flexibility has led to the discovery of several pharmacologically relevant compounds that exhibit desirable biological activities.

The synergistic effect of these components makes CAS No 2195390-27-1 a promising candidate for further exploration in pharmaceutical research. The compound's ability to participate in multiple reaction types under different conditions offers chemists a broad palette for innovation. For instance, palladium complexes can be tuned to perform diverse transformations by modifying ligand structures or reaction conditions. This adaptability is crucial for addressing the complex challenges faced in drug development.

In conclusion, Butyl(ditert-butyl)phosphane; methanesulfonic acid; palladium; 2-phenylaniline represents a fascinating intersection of organic and inorganic chemistry with significant implications for pharmaceutical research. The compound's unique properties and versatile applications make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new methodologies and applications, this compound is poised to play an increasingly important role in advancing chemical synthesis and drug discovery.